Cas no 20744-51-8 (Deoxystreptamine-kanosaminide)

• Product Name: Deoxystreptamine-kanosaminide
• CAS No: 20744-51-8
• MF: C₁₂H₂₅N₃O₇
• MW: 323.34280371666
• CID: 270562
• PubChem ID: 209916
• Update Time: 2025-09-25

Deoxystreptamine-kanosaminide Chemical and Physical Properties

Names and Identifiers

• D-Streptamine,6-O-(3-amino-3-deoxy-a-D-glucopyranosyl)-2-deoxy- (9CI)
• Deoxystreptamine-kanosaminide
• TOBRAMYCIN A
• antibioticnk1012-2
• NK-1012-2
• 6-O-(3-Amino-3-deoxy-alpha-D-glucopyranosyl)-2-deoxy-D-streptamine
• Antibiotic NK 1012-2
• Streptamine, 4-O-(3-amino-3-deoxy-alpha-D-glucopyranosyl)-2-deoxy-, L-
• 4,6-Diamino-2,3-dihydroxycyclohexyl 3-amino-3-deoxyhexopyranoside
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol
• 20744-51-8
• D-Streptamine, 6-O-(3-amino-3-deoxy-alpha-D-glucopyranosyl)-2-deoxy-
• 35Y3F2C5PW
• (2S,3R,4S,5S,6R)-4-amino-2-((1S,2S,3R,4S,6R)-4,6-diamino-2,3-dihydroxycyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
• Tobramycin rings B and C
• (2S, 3R, 4S, 5S, 6R)-4-amino-2-[(1S, 2S, 3R, 4S, 6R)-4, 6-diamino-2, 3-dihydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3, 5-diol
• DTXSID50942961
• 6-o-(3-Amino-3-deoxy-alpha-D-deoxyglucopyranosyl)-2-deoxy-streptamine
• BRN 0026899
• TOBRAMYCINA
• G76817

• Inchi： 1S/C12H25N3O7/c13-3-1-4(14)11(10(20)7(3)17)22-12-9(19)6(15)8(18)5(2-16)21-12/h3-12,16-20H,1-2,13-15H2/t3-,4+,5+,6-,7+,8+,9+,10-,11-,12+/m0/s1
• InChI Key： WPYNTQYMFOTKRF-OSDBSAJISA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1N)N)O)O

Computed Properties

• Exact Mass: 323.16900
• Monoisotopic Mass: 323.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198A^2
• XLogP3: -5.1

Experimental Properties

• Density: 1.56
• Boiling Point: 613.3°Cat760mmHg
• Flash Point: 324.7°C
• Refractive Index: 1.651
• PSA: 197.67000
• LogP: -2.98110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides